Cas no 393573-03-0 (N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide)

• Product Name: N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide
• CAS No: 393573-03-0
• MF: C₂₁H₂₃BrN₄O₂S₂
• MW: 507.46692109108
• CID: 6132497
• PubChem ID: 4289896
• Update Time: 2025-07-15

N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide
• (1R,3R,5S)-N-(5-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[5-[[2-[(4-bromophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 393573-03-0
• N-[5-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• F0509-4749
• AKOS024579306
• N-[5-({[(4-bromophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

• Inchi： 1S/C21H23BrN4O2S2/c22-15-1-3-16(4-2-15)23-17(27)11-29-20-26-25-19(30-20)24-18(28)21-8-12-5-13(9-21)7-14(6-12)10-21/h1-4,12-14H,5-11H2,(H,23,27)(H,24,25,28)
• InChI Key： FGIBZSIXRFDBSH-UHFFFAOYSA-N
• SMILES： C12(C(NC3=NN=C(SCC(NC4=CC=C(Br)C=C4)=O)S3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 506.04458g/mol
• Monoisotopic Mass: 506.04458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 8.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide

Introduction to N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide (CAS No. 393573-03-0)

N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 393573-03-0, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a complex arrangement of functional groups, including a thiadiazole core, an adamantane moiety, and a (4-bromophenyl)carbamoylmethyl}sulfanyl substituent. These structural components contribute to the compound's potential biological activity and make it an intriguing subject for synthetic and medicinal chemistry studies.

The thiadiazole ring is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of this ring in N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide suggests that it may exhibit properties relevant to therapeutic intervention.

The adamantane group is another significant feature of this compound. Adamantane derivatives are known for their stability and lipophilicity, which can enhance the bioavailability and binding affinity of molecules. The incorporation of an adamantane moiety into the structure of N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide may contribute to its pharmacokinetic profile and overall efficacy.

The third key component is the (4-bromophenyl)carbamoylmethyl}sulfanyl substituent. This group introduces both bromine and carbamoyl functionalities, which are frequently utilized in medicinal chemistry to modulate biological activity. The bromine atom can serve as a handle for further chemical modifications, while the carbamoyl group may participate in hydrogen bonding interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with multifunctional properties. N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide aligns with this trend by incorporating multiple pharmacophoric elements into a single molecular framework. Such multifunctional compounds have the potential to interact with multiple targets simultaneously, leading to enhanced therapeutic effects and reduced side effects.

The synthesis of N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide represents a significant achievement in synthetic organic chemistry. The complexity of its structure necessitates precise synthetic strategies and careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before.

The potential applications of this compound are broad and span across various therapeutic areas. Its unique structural features suggest that it may have utility in the treatment of diseases such as cancer, inflammation, and infectious disorders. Additionally, its ability to modulate multiple biological pathways makes it a valuable tool for understanding complex disease mechanisms.

Ongoing research in this area is focused on exploring the biological activity of N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide through both in vitro and in vivo studies. Preliminary findings indicate that this compound exhibits promising properties that warrant further investigation. These studies aim to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying novel lead compounds. Molecular modeling techniques can be used to predict the binding affinity of N-5-( {(4-bromophenyl)carbamoylmethyl} sulfanyl)-1,3,4-thiadiazol -2 - yl adam antane -1 - carbox amide to various biological targets. These predictions provide valuable insights into its potential therapeutic applications and guide subsequent experimental efforts.

In conclusion, N - 5 - ( {( 4 - brom o phen y l ) carbam o y lm e th y l } sulf any l ) - 1 , 3 , 4 - thi ad ia z ol - 2 - y l adam ant ane - 1 - carbox am ide ( CAS No . 393573 -03 -0 ) is a remarkable compound with significant potential in pharmaceutical research . Its unique molecular architecture combines several pharmacophoric elements that make it an attractive candidate for further investigation . As our understanding of biological systems continues to evolve , compounds like this one will play a crucial role in the development of novel therapeutics .